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Compound of Interest |

Compound Name: ST638
Cat. No.: B1239910
Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
operational integrity. This guide provides essential, step-by-step procedures for the safe
disposal of ST638, ensuring the protection of personnel and the environment.

ST638 is a tyrosine kinase inhibitor used in laboratory research.[1] As with any chemical
compound, adherence to strict safety protocols during its disposal is paramount. The following
procedures are based on available safety data and standard laboratory practices.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). For handling ST638, the recommended PPE includes:

o Eye Protection: Eyeshields or safety glasses.[2][3]
o Hand Protection: Chemical-resistant gloves.[2][3]

» Respiratory Protection: A Type N95 (US) or equivalent dust mask should be used to avoid
inhalation of solid particles.[2][3]

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1239910#bc-rfq
https://www.benchchem.com/product/b1239910/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-st638-a-procedural-guide
https://www.benchchem.com/product/b1239910/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-st638-a-procedural-guide
https://www.caymanchem.com/product/13337/st638
https://www.benchchem.com/product/b1239910/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-st638-a-procedural-guide
https://www.sigmaaldrich.com/KE/en/product/sigma/s1195
https://www.sigmaaldrich.com/BR/pt/product/sigma/s1195
https://www.sigmaaldrich.com/KE/en/product/sigma/s1195
https://www.sigmaaldrich.com/BR/pt/product/sigma/s1195
https://www.sigmaaldrich.com/KE/en/product/sigma/s1195
https://www.sigmaaldrich.com/BR/pt/product/sigma/s1195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Ensure that all handling of ST638 is performed in a well-ventilated area, preferably within a
chemical fume hood.

ST638 Chemical and Physical Properties

A clear understanding of a compound's properties is foundational to its safe handling and

disposal.
Property Value
CAS Number 107761-24-0
Molecular Formula C19H18N203S
Molecular Weight 354.42 g/mol [2][4]
Appearance Yellow solid[2][3]
Melting Point 134-135.5 °C[2][3]
Solubility DMSO: 19 mg/mL[2][3]
Storage Temperature -20°CJ[2][3]
Storage Class 11 - Combustible Solids[2][3]

Step-by-Step Disposal Protocol for ST638

The disposal of ST638 must be conducted in accordance with all applicable national and local
regulations. The following is a general procedural guide for laboratory settings.

1. Waste ldentification and Segregation:

o Designate a specific, clearly labeled waste container for ST638 and any materials
contaminated with it (e.g., gloves, weighing paper, pipette tips).

e Do not mix ST638 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

2. Preparing for Disposal:
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e Ensure the ST638 waste is in a sealed, non-reactive container.

e The container must be accurately labeled with the chemical name ("ST638"), CAS number
(107761-24-0), and any relevant hazard symbols.

3. Disposal Pathway:
e ST638 waste must be disposed of through an approved hazardous waste disposal facility.

» Contact your institution's EHS office to arrange for the collection and disposal of the
chemical waste. They will provide specific instructions based on local regulations.

e Under no circumstances should ST638 be disposed of down the drain or in regular trash.
4. Decontamination of Work Area:
» Following the packaging of ST638 for disposal, thoroughly decontaminate the work area.

o Use an appropriate solvent (e.g., 70% ethanol) to wipe down all surfaces that may have
come into contact with the compound.

» Dispose of all cleaning materials as contaminated waste.

Experimental Workflow and Logical Relationships

To provide a clear visual representation of the disposal process, the following diagram outlines
the logical steps from handling to final disposal.
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Caption: Logical workflow for the safe disposal of ST638.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of ST638, fostering a secure research environment. Always consult your institution's
specific safety guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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